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Compound of Interest

Compound Name: Methyl 3-methoxy-4-nitrobenzoate

Cat. No.: B1346451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometry of Methyl
3-methoxy-4-nitrobenzoate (C₉H₉NO₅), a compound of interest in various chemical and

pharmaceutical research domains. This document details its electron ionization (EI) mass

spectrum, fragmentation patterns, and a standardized experimental protocol for its analysis.

Compound Information
Methyl 3-methoxy-4-nitrobenzoate is an organic compound with a molecular weight of

211.17 g/mol .[1] Its structure, featuring a nitro group and a methoxy group on the benzene

ring, gives rise to a characteristic fragmentation pattern under mass spectrometric analysis.

Property Value

Molecular Formula C₉H₉NO₅

Molecular Weight 211.17 g/mol [1]

CAS Number 5081-37-8[1]

IUPAC Name Methyl 3-methoxy-4-nitrobenzoate[1]

Electron Ionization Mass Spectrometry Data
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The mass spectrum of Methyl 3-methoxy-4-nitrobenzoate obtained via electron ionization

(EI) reveals several key fragments. The data presented in the following table is derived from

the NIST Mass Spectrometry Data Center.[1]

m/z Relative Intensity (%) Proposed Fragment Ion

211 45 [M]⁺ (Molecular Ion)

181 100 [M - NO]⁺

180 30 [M - OCH₃]⁺

165 35 [M - NO₂]⁺

151 20 [M - COOCH₃]⁺

135 55 [C₇H₅O₃]⁺

107 25 [C₇H₇O]⁺

77 30 [C₆H₅]⁺

51 20 [C₄H₃]⁺

Fragmentation Pathway
Under electron ionization, Methyl 3-methoxy-4-nitrobenzoate undergoes a series of

fragmentation events. The primary fragmentations involve the loss of the nitro and methoxy

groups and their components. A proposed fragmentation pathway is illustrated below. The

mass spectral fragmentation of aromatic nitro compounds is typically influenced by the position

of the nitro group and other substituents, with common pathways including the loss of the nitro

group (NO₂), a neutral oxygen atom (O), or nitric oxide (NO).
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Caption: Proposed fragmentation pathway of Methyl 3-methoxy-4-nitrobenzoate.

Experimental Protocols
A standard protocol for the analysis of Methyl 3-methoxy-4-nitrobenzoate using Gas

Chromatography-Mass Spectrometry (GC-MS) with an Electron Ionization (EI) source is

provided below.

Sample Preparation
Dissolution: Accurately weigh and dissolve 1-2 mg of Methyl 3-methoxy-4-nitrobenzoate in

1 mL of a high-purity volatile solvent such as methanol or dichloromethane.

Dilution: Dilute the stock solution to a final concentration suitable for GC-MS analysis,

typically in the range of 10-100 µg/mL.

Gas Chromatography (GC) Conditions
Injector: Split/splitless injector, operated in splitless mode at 250°C.

Column: A 30 m x 0.25 mm internal diameter, 0.25 µm film thickness, fused-silica capillary

column with a nonpolar stationary phase (e.g., 5% phenyl-methylpolysiloxane).

Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.
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Oven Temperature Program:

Initial temperature: 70°C, hold for 2 minutes.

Ramp: Increase at a rate of 15°C/min to 280°C.

Final hold: Maintain at 280°C for 5-10 minutes.

Mass Spectrometry (MS) Conditions
Ionization Mode: Electron Ionization (EI).

Electron Energy: 70 eV.[2]

Ion Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Mass Range: Scan from m/z 40 to 350.

The following diagram illustrates the general experimental workflow for the GC-MS analysis of

Methyl 3-methoxy-4-nitrobenzoate.
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Caption: General workflow for GC-MS analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitrobenzoate: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346451#mass-spectrometry-of-methyl-3-methoxy-4-
nitrobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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